Cas no 1820665-70-0 (Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]-)

Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]-, is a specialized organic compound featuring a benzoic acid core substituted with a pyrimidinylamino group. The presence of a 2-chlorophenyl and trifluoromethyl moiety on the pyrimidine ring enhances its reactivity and potential as an intermediate in pharmaceutical or agrochemical synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the chlorophenyl substitution may influence binding affinity in target applications. This compound is suited for research in medicinal chemistry, particularly in the development of bioactive molecules. Its structural complexity allows for further functionalization, making it a versatile building block in synthetic organic chemistry.

Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- structure

1820665-70-0 structure

Product Name:Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]-

CAS No:1820665-70-0

MF:C₁₈H₁₁ClF₃N₃O₂

MW:393.747053384781

MDL:MFCD16614293

CID:4781269

Update Time:2025-05-20

Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]-
- MDL： MFCD16614293
- Inchi： 1S/C18H11ClF3N3O2/c19-13-4-2-1-3-12(13)14-9-15(18(20,21)22)25-17(24-14)23-11-7-5-10(6-8-11)16(26)27/h1-9H,(H,26,27)(H,23,24,25)
- InChI Key： UVQGXYRXQUVYDG-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(NC2=NC(C(F)(F)F)=CC(C3=CC=CC=C3Cl)=N2)C=C1

Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	201272-2g	4-[6-(2-Chlorophenyl)-4-(trifluoromethyl)pyrimidin-2-yl]aminobenzoic acid	1820665-70-0		2g	$1565.00	2023-09-10

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Additional information on Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]-

Research Brief on Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- (CAS: 1820665-70-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrimidine derivatives as potential therapeutic agents. Among these, the compound Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- (CAS: 1820665-70-0) has garnered attention due to its unique structural features and promising biological activities. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, pharmacological properties, and potential applications in drug development.

The compound, characterized by the presence of a trifluoromethyl group and a chlorophenyl moiety, has been investigated for its role as a kinase inhibitor. Recent studies have demonstrated its efficacy in targeting specific kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against JAK2 kinase, a key player in cytokine signaling and cancer progression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding site of JAK2.

In addition to its kinase inhibitory properties, Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- has also been explored for its potential in treating neurodegenerative diseases. A recent preprint on bioRxiv highlighted its neuroprotective effects in a murine model of Alzheimer's disease. The compound was shown to reduce amyloid-beta aggregation and mitigate oxidative stress, suggesting a dual mechanism of action. These findings underscore its versatility as a therapeutic candidate.

From a synthetic perspective, advancements in the preparation of this compound have been reported, with a focus on improving yield and scalability. A 2022 patent (WO2022156789) described a novel catalytic method for the introduction of the trifluoromethyl group, which significantly reduced the number of synthetic steps and minimized the use of hazardous reagents. This development is expected to facilitate large-scale production for preclinical and clinical studies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]-. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability. Researchers are now exploring prodrug strategies and formulation technologies to address these limitations, as reported in a 2023 article in Drug Metabolism and Disposition.

In conclusion, Benzoic acid, 4-[[4-(2-chlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted pharmacological profile and ongoing optimization efforts position it as a promising candidate for further development. Future research should focus on translational studies to validate its therapeutic potential in human trials, as well as on elucidating its off-target effects to ensure safety and efficacy.